Flucarbazone-sodium
Flucarbazone-sodium
Flucarbazone-sodium is an organic sodium salt resulting from the formal reaction of the sulfonamide amino group of flucarbazone with 1 mol eq. of sodium hydride. An acetolactate synthase inhibitor, it is used as a herbicide to control grass weeds in cereal crops. Not approved for use within the European Union. It has a role as an EC 2.2.1.6 (acetolactate synthase) inhibitor, a herbicide and an agrochemical. It contains a flucarbazone(1-).
Brand Name:
Vulcanchem
CAS No.:
181274-17-9
VCID:
VC20910606
InChI:
InChI=1S/C12H11F3N4O6S.Na/c1-18-10(24-2)16-19(11(18)21)9(20)17-26(22,23)8-6-4-3-5-7(8)25-12(13,14)15;/h3-6H,1-2H3,(H,17,20);
SMILES:
CN1C(=NN(C1=O)C(=O)[N-]S(=O)(=O)C2=CC=CC=C2OC(F)(F)F)OC.[Na+]
Molecular Formula:
C12H11F3N4NaO6S
Molecular Weight:
419.29 g/mol
Flucarbazone-sodium
CAS No.: 181274-17-9
Cat. No.: VC20910606
Molecular Formula: C12H11F3N4NaO6S
Molecular Weight: 419.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Flucarbazone-sodium is an organic sodium salt resulting from the formal reaction of the sulfonamide amino group of flucarbazone with 1 mol eq. of sodium hydride. An acetolactate synthase inhibitor, it is used as a herbicide to control grass weeds in cereal crops. Not approved for use within the European Union. It has a role as an EC 2.2.1.6 (acetolactate synthase) inhibitor, a herbicide and an agrochemical. It contains a flucarbazone(1-). |
|---|---|
| CAS No. | 181274-17-9 |
| Molecular Formula | C12H11F3N4NaO6S |
| Molecular Weight | 419.29 g/mol |
| IUPAC Name | sodium;(3-methoxy-4-methyl-5-oxo-1,2,4-triazole-1-carbonyl)-[2-(trifluoromethoxy)phenyl]sulfonylazanide |
| Standard InChI | InChI=1S/C12H11F3N4O6S.Na/c1-18-10(24-2)16-19(11(18)21)9(20)17-26(22,23)8-6-4-3-5-7(8)25-12(13,14)15;/h3-6H,1-2H3,(H,17,20); |
| Standard InChI Key | KKCLIBMLUMCTMZ-UHFFFAOYSA-N |
| Isomeric SMILES | CN1C(=NN(C1=O)/C(=N/S(=O)(=O)C2=CC=CC=C2OC(F)(F)F)/[O-])OC.[Na+] |
| SMILES | CN1C(=NN(C1=O)C(=O)[N-]S(=O)(=O)C2=CC=CC=C2OC(F)(F)F)OC.[Na+] |
| Canonical SMILES | CN1C(=NN(C1=O)C(=O)NS(=O)(=O)C2=CC=CC=C2OC(F)(F)F)OC.[Na] |
| Colorform | Colorless, crystalline powder Solid, crystalline, white |
| Melting Point | 200 °C (decomposes) |
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